(E)-dimethyl 5-((2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)amino)isophthalate

Specification

• CAS No.: 796877-50-4
• Molecular Formula: C23H19N3O5S
• Molecular Weight: 449.48
• IUPAC Name: dimethyl 5-[[(E)-2-cyano-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]ethenyl]amino]benzene-1,3-dicarboxylate
• Standard InChI: InChI=1S/C23H19N3O5S/c1-29-19-6-4-5-14(10-19)20-13-32-21(26-20)17(11-24)12-25-18-8-15(22(27)30-2)7-16(9-18)23(28)31-3/h4-10,12-13,25H,1-3H3/b17-12+
• Standard InChI Key: YIFSNLVNCPYUKW-SFQUDFHCSA-N
• SMILES: COC1=CC=CC(=C1)C2=CSC(=N2)C(=CNC3=CC(=CC(=C3)C(=O)OC)C(=O)OC)C#N

Introduction

(E)-dimethyl 5-((2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)amino)isophthalate, also known as dimethyl 5-[[(E)-2-cyano-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]ethenyl]amino]benzene-1,3-dicarboxylate, is a complex organic compound with a molecular formula of C23H19N3O5S and a molecular weight of approximately 449.5 g/mol. This compound belongs to a class of molecules that incorporate thiazole rings, which are known for their versatility and biological activity.

Synthesis and Preparation

While specific synthesis protocols for (E)-dimethyl 5-((2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)amino)isophthalate are not detailed in the available literature, compounds with similar structures often involve multi-step reactions. These may include the formation of the thiazole ring, followed by the introduction of the cyano and vinyl groups, and finally, the attachment of the isophthalate moiety. Common reagents and conditions might involve the use of solvents like DMF or ethanol, with catalysts or bases facilitating the reactions.

Biological and Chemical Activities

Thiazole-based compounds are known for their diverse biological activities, including antibacterial, anticonvulsant, and anticancer properties. Although specific biological activity data for (E)-dimethyl 5-((2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)amino)isophthalate is not available, its structural components suggest potential applications in these areas. The presence of a cyano group and a thiazole ring, both known for contributing to biological activity, makes this compound an interesting candidate for further research.

Future Research Directions

Given the lack of specific data on the biological and chemical activities of (E)-dimethyl 5-((2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)amino)isophthalate, future research should focus on:

• Synthesis Optimization: Developing efficient synthesis protocols to produce this compound in high yield.

• Biological Screening: Evaluating its potential biological activities, such as antibacterial, anticancer, or anticonvulsant effects.

• Structural Modifications: Exploring structural analogs to enhance or modify its biological properties.

By pursuing these avenues, researchers can unlock the full potential of this compound and contribute to advancements in related fields.